Cas no 1261990-39-9 (2-methoxy-4-[3-(trifluoromethyl)phenyl]phenol)

• Product Name: 2-methoxy-4-[3-(trifluoromethyl)phenyl]phenol
• CAS No: 1261990-39-9
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• MDL: MFCD18315260
• CID: 1219440
• PubChem ID: 53221000
• Update Time: 2025-10-30

2-methoxy-4-[3-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-[3-(trifluoromethyl)phenyl]phenol
• DTXSID10685685
• 3-Methoxy-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol
• 3-Methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 1261990-39-9
• 2-METHOXY-4-(3-TRIFLUOROMETHYLPHENYL)PHENOL
• MFCD18315260
• BS-30535

• MDL： MFCD18315260
• Inchi： 1S/C14H11F3O2/c1-19-13-8-10(5-6-12(13)18)9-3-2-4-11(7-9)14(15,16)17/h2-8,18H,1H3
• InChI Key： JLYWAKRLNWYLIC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=C(C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 268.07111408g/mol
• Monoisotopic Mass: 268.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methoxy-4-[3-(trifluoromethyl)phenyl]phenol

2-Methoxy-4-[3-(Trifluoromethyl)Phenyl]Phenol: A Comprehensive Overview

2-Methoxy-4-[3-(Trifluoromethyl)Phenyl]Phenol, also known by its CAS number 1261990-39-9, is a chemically synthesized compound with a unique structure that combines a methoxy group and a trifluoromethyl-substituted phenyl ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which features a phenolic hydroxyl group at the 4-position and a trifluoromethyl-substituted phenyl group at the 3-position, contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-Methoxy-4-[3-(Trifluoromethyl)Phenyl]Phenol typically involves multi-step organic reactions, often utilizing coupling reactions or Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with studies indicating that it remains stable under neutral and mildly acidic or basic conditions but undergoes degradation under strong acidic or oxidative environments.

The biological activity of 2-Methoxy-4-[3-(Trifluoromethyl)Phenyl]Phenol has been a focal point of recent research. Preclinical studies have demonstrated its potential as an antioxidant agent, with notable radical scavenging capabilities. Additionally, it has shown promise in anti-inflammatory applications, with studies suggesting inhibition of pro-inflammatory cytokines in vitro. These findings have sparked interest in exploring its therapeutic potential for conditions such as neurodegenerative diseases and cardiovascular disorders.

In the agrochemical sector, this compound has been evaluated for its pesticidal properties. Field trials have indicated moderate activity against certain insect species, particularly those resistant to conventional pesticides. Furthermore, its ability to inhibit fungal growth suggests potential applications as a fungicide, although further research is required to optimize its efficacy and environmental safety.

The material science community has also taken notice of 2-Methoxy-4-[3-(Trifluoromethyl)Phenyl]Phenol's unique properties. Its incorporation into polymer matrices has been explored for enhancing thermal stability and mechanical strength. Recent studies have demonstrated that blends incorporating this compound exhibit improved resistance to thermal degradation, making them suitable for high-performance applications such as aerospace materials.

In terms of environmental impact, researchers have assessed the biodegradability of this compound. Under aerobic conditions, it undergoes partial degradation within 60 days, with microbial communities playing a significant role in its transformation. However, concerns remain regarding its persistence in aquatic environments, necessitating further studies to evaluate long-term ecological effects.

The global market for 2-Methoxy-4-[3-(Trifluoromethyl)Phenyl]Phenol is still emerging but shows promising growth trajectories. Key drivers include increasing demand from the pharmaceutical industry for novel drug candidates and expanding applications in specialty chemicals. Major manufacturers are focusing on scaling up production while adhering to stringent regulatory standards to ensure product quality and safety.

In conclusion, 2-Methoxy-4-[3-(Trifluoromethyl)Phenyl]Phenol, CAS number 1261990-39-9, represents a versatile compound with diverse applications across multiple industries. Ongoing research continues to uncover new potentials for this molecule while addressing challenges related to scalability and environmental impact. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly significant role in both academic research and industrial applications.